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Compound of Interest

Compound Name: (-)-Ambroxide

Cat. No.: B7821676 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for (-)-Ambroxide

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for chemical compounds is paramount. This technical guide

provides a comprehensive overview of the Material Safety Data Sheet (MSDS) for (-)-
Ambroxide, a key ingredient in the fragrance and flavor industries.[1][2] This document

synthesizes available data on its physical and chemical properties, toxicological profile, and

handling procedures to ensure safe laboratory practices.

Section 1: Chemical Identification and Physical
Properties
(-)-Ambroxide, also known as Ambroxan, is a synthetic diterpenoid with a characteristic

ambergris-like odor.[2] It is widely used in perfumery as a fixative and for its unique scent

profile.[2][3] Its chemical and physical properties are summarized below.
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Identifier Value Source

IUPAC Name

(3aR,5aS,9aS,9bR)-3a,6,6,9a-

tetramethyl-2,4,5,5a,7,8,9,9b-

octahydro-1H-benzo[e]

[4]benzofuran

[4]

CAS Number 6790-58-5 [1][4][5][6][7]

Molecular Formula C₁₆H₂₈O [1][2][4][7]

Molecular Weight 236.39 g/mol [1][4][7]

Appearance White crystalline solid/powder [1][3][8]

Melting Point 74 - 77 °C [1][6]

Boiling Point 272 - 274 °C [1]

Density 0.939 g/mL at 25 °C [1]

Water Solubility 1.88 mg/L at 20 °C [9]

Log P (octanol/water) 5.09 [9]

Section 2: Hazard Identification and Safety
Precautions
According to the available Safety Data Sheets, (-)-Ambroxide is generally not classified as a

hazardous substance.[10] However, as with any chemical, appropriate safety measures should

be followed.
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Hazard Classification Statement Source

GHS Classification
Not a hazardous substance or

mixture
[10]

Potential Hazards

May be harmful in contact with

skin. Very toxic to aquatic life

with long lasting effects.

[11]

Precautionary Statements

P264: Wash hands thoroughly

after handling.P270: Do not

eat, drink, or smoke when

using this product.P280: Wear

protective gloves/eye

protection/face

protection.P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor if you feel

unwell.P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3]

The following diagram illustrates a general workflow for the safe handling of (-)-Ambroxide in a

laboratory setting.
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Safe Handling Workflow for (-)-Ambroxide
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Section 3: Toxicological and Ecological Information
Detailed toxicological studies on (-)-Ambroxide are not extensively reported in publicly

available MSDSs.[6] The available data suggests low acute toxicity.

Toxicological Data Value Source

Acute Oral Toxicity No data available [6][9]

Acute Dermal Toxicity No data available [6][9]

Acute Inhalation Toxicity No data available [6][9]

Skin Corrosion/Irritation Not classified as an irritant [12]

Serious Eye Damage/Irritation Not classified as an irritant [12]

Carcinogenicity

Not identified as a carcinogen

by IARC, ACGIH, NTP, or

OSHA

[6]

Ecological data indicates that (-)-Ambroxide may be harmful to aquatic organisms.[8][11]

Ecotoxicity Data Value Source

Toxicity to fish (Danio rerio) LC50 > 0.51 mg/L (96 h) [9]

Toxicity to daphnia (Daphnia

magna)
EC50 > 0.92 mg/L (48 h) [9]

Toxicity to algae

(Pseudokirchneriella

subcapitata)

EC50 > 1.4 mg/L (72 h) [9]

The following diagram outlines the key information typically found in a Material Safety Data

Sheet.
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Structure of a Material Safety Data Sheet

Section 4: Experimental Protocols
Detailed experimental protocols for the toxicological and ecological data cited in the MSDSs

are not publicly available in these documents. The provided values are summaries of studies

conducted by manufacturers or regulatory bodies. For detailed methodologies, researchers

should refer to the primary scientific literature or contact the manufacturer directly.

Section 5: First Aid and Emergency Procedures
In case of exposure, the following first aid measures are recommended.[6]

Exposure Route First Aid Measures Source

Inhalation

Move person into fresh air. If

not breathing, give artificial

respiration.

[6]

Skin Contact
Wash off with soap and plenty

of water.
[6]

Eye Contact
Flush eyes with water as a

precaution.
[6]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

[6]
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In case of a fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as

suitable extinguishing media. For spills, sweep up the material and place it in a suitable, closed

container for disposal. Avoid generating dust and prevent the product from entering drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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